2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide

• IUPAC Name: 2-[2-[(E)-(2,5-dioxoimidazolidin-4-ylidene)methyl]phenoxy]-N-phenylacetamide
• InChI: InChI=1S/C18H15N3O4/c22-16(19-13-7-2-1-3-8-13)11-25-15-9-5-4-6-12(15)10-14-17(23)21-18(24)20-14/h1-10H,11H2,(H,19,22)(H2,20,21,23,24)/b14-10+
• InChI Key: MZLZBWOHZGUZMY-GXDHUFHOSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2C=C3C(=O)NC(=O)N3
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2/C=C/3\C(=O)NC(=O)N3
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol

Description

2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide, commonly known as DPI, is a potent inhibitor of protein kinase C (PKC). It is a synthetic compound that has been widely used in scientific research to investigate the role of PKC in various cellular processes.

Mechanism of Action

DPI inhibits 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide by binding to the catalytic domain of the enzyme. It prevents the phosphorylation of target proteins by 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide, leading to a downstream effect on cell signaling pathways. DPI has been shown to be a selective inhibitor of 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide, with minimal effects on other kinases.
Biochemical and Physiological Effects
DPI has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. DPI has also been shown to modulate the expression of genes involved in cell cycle regulation and apoptosis. In addition, DPI has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

DPI has several advantages for lab experiments. It is a potent and selective inhibitor of 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide, making it a valuable tool for studying the function of 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide in various cellular processes. DPI has also been shown to have minimal toxicity in vitro and in vivo. However, DPI has some limitations, including its low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on DPI. One area of interest is the development of more potent and selective inhibitors of 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide. Another area of interest is the investigation of the role of 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide in various diseases, including cancer, inflammation, and neurodegenerative diseases. Additionally, the development of new delivery systems for DPI could enhance its efficacy and reduce its potential for off-target effects.
Conclusion
In conclusion, DPI is a potent inhibitor of 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide that has been widely used in scientific research to investigate the role of 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide in various cellular processes. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The use of DPI in scientific research has provided valuable insights into the function of 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide and its role in various diseases.

Synthesis Methods

DPI can be synthesized by the reaction of 2,5-dioxo-4-imidazolidinylideneacetamide with 2-chloromethylphenol followed by the reaction with N-phenylacetamide. The final product is obtained after purification by chromatography. The synthesis method has been optimized to obtain high yields and purity of DPI.

Scientific Research Applications

DPI has been extensively used in scientific research to investigate the role of 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide in various cellular processes. 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide is a family of serine/threonine kinases that play a crucial role in cell signaling, gene expression, and cell proliferation. DPI has been shown to inhibit the activity of 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide in vitro and in vivo, making it a valuable tool for studying the function of 2-{2-[(2,5-dioxo-4-imidazolidinylidene)methyl]phenoxy}-N-phenylacetamide.